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Abstract
Disperse Blue 165:1 (C.I. 113357) is a synthetic organic dye belonging to the single azo class,

characterized by the presence of one azo (-N=N-) group which acts as the primary

chromophore.[1] This technical guide provides a comprehensive overview of its chemical

identity, physicochemical properties, synthesis, and analytical characterization. Detailed

experimental protocols for its synthesis and analysis are presented. Furthermore, this

document addresses the toxicological considerations relevant to the azo dye class, a critical

aspect for researchers, scientists, and drug development professionals. While specific

biological signaling pathway data for Disperse Blue 165:1 is not available in public literature, a

generalized metabolic pathway for azo dyes is described and visualized.

Chemical Identity and Physicochemical Properties
Disperse Blue 165:1 is chemically distinct from its related compound, Disperse Blue 165 (C.I.

11077), although they share a similar structural backbone and application profile.[2] The key

identifiers and properties are summarized below for clarity and comparison.

Table 1: Chemical Identification of Disperse Blue 165:1 and Disperse Blue 165
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Property Disperse Blue 165:1 Disperse Blue 165

C.I. Name C.I. Disperse Blue 165:1 C.I. Disperse Blue 165

C.I. Number 113357[1] 11077[3]

CAS Number 86836-00-2[1] 41642-51-7[2][3]

Molecular Formula C₂₄H₂₁N₇O₅[1] C₂₀H₁₉N₇O₃[2][3]

Molecular Weight 487.47 g/mol [1] 405.41 g/mol [2][3]

Chemical Class Single Azo Dye[1] Monoazo Dye[2][3]

Table 2: Physicochemical Properties

Property Disperse Blue 165:1 Disperse Blue 165

Appearance Dark blue powder[1] Dark blue powder[2][3]

Melting Point No data available 257-259 °C[2][3]

Boiling Point (Predicted) 698.9 °C at 760 mmHg[4] 691.2 ± 55.0 °C[2][3]

Density (Predicted) 1.37 g/cm³[4] 1.28 ± 0.1 g/cm³[2][3]

Solubility No data available
Insoluble in water; Soluble in

acetone[2][3][5]

λmax (Absorbance Maximum) No specific data available
~570 nm (in aqueous solution)

[6]

Synthesis and Manufacturing
The synthesis of Disperse Blue 165:1, like other related azo dyes, is a multi-step process

involving diazotization, azo coupling, and a subsequent nucleophilic substitution (cyanation).[1]

[7]
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Step 1: Diazotization

Step 2: Azo Coupling

Step 3: Cyanation

2,4-Dinitro-6-bromoaniline

Diazonium Salt Intermediate

 0-5 °C 

Diazotizing Agent
(e.g., NaNO₂ in Acid)

Bromo-Azo Intermediate

 Electrophilic
Aromatic Substitution 

3-Acetylamino-N,N-diethylaniline
(Coupling Component)

 < 10 °C 

Final Product:
Disperse Blue 165:1

 Nucleophilic
Aromatic Substitution 

Cyanide Source
(e.g., Cuprous Cyanide)

 Heat in Solvent (e.g., DMF) 
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Dye Dispersion Preparation
(Dye, Water, Dispersing Agent)

Dye Bath Preparation
(pH adjusted to 4.5-5.5)

Introduction of Polyester Fabric

Temperature Ramp
(Increase to 130 °C over 45-60 min)

High-Temperature Dyeing
(Hold at 130 °C for 60 min under pressure)

Cooling and Rinsing

Reduction Clearing
(Removes surface dye)

Final Washing and Drying
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Generalized Metabolic Pathway of Azo Dyes in the Gut

Azo Dye (e.g., Disperse Blue 165:1)
Ingested or Absorbed

Reductive Cleavage of Azo Bond
(-N=N-  ->  -NH₂ + H₂N-)

Gut Microbiota

 Azoreductase Enzymes 

Formation of Aromatic Amines
(Potentially Carcinogenic Metabolites)

Systemic Absorption

Further Metabolism (e.g., in Liver)
Detoxification or Bioactivation

Excretion

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/pdf/chemical_structure_and_properties_of_Disperse_Blue_165.pdf
https://www.benchchem.com/pdf/synthesis_and_characterization_of_Disperse_Blue_165.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_the_Electrochemical_Decolorization_of_Disperse_Blue_165_in_Wastewater.pdf
https://sdinternational.com/disperse-blue-165-200-dyes/
https://www.benchchem.com/pdf/Spectroscopic_Profile_of_Disperse_Blue_165_A_Technical_Guide.pdf
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2968847.htm
https://www.benchchem.com/product/b15557020#disperse-blue-165-1-as-a-single-azo-class-dye
https://www.benchchem.com/product/b15557020#disperse-blue-165-1-as-a-single-azo-class-dye
https://www.benchchem.com/product/b15557020#disperse-blue-165-1-as-a-single-azo-class-dye
https://www.benchchem.com/product/b15557020#disperse-blue-165-1-as-a-single-azo-class-dye
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15557020?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15557020?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

